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Compound of Interest

Compound Name: 1H-Indazole-3-methanol, 5-iodo-

Cat. No.: B3279988

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of the chemical
compound 5-iodo-1H-indazole-3-methanol. The determination of a precise molecular weight is
fundamental in chemical synthesis, quantitative analysis, and pharmaceutical research.

Chemical Identity and Formula

The first step in determining the molecular weight is to establish the correct molecular formula.
The compound's hame, 5-iodo-1H-indazole-3-methanol, describes its structure:

e 1H-Indazole: A bicyclic aromatic heterocyclic compound.

o -3-methanol: A methanol group (-CH20H) is attached to the 3rd position of the indazole ring.
e 5-iodo-: An iodine atom is attached to the 5th position of the indazole ring.

Based on this structure, the molecular formula is determined to be CsH7IN20.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights of the constituent elements.

The atomic weights for the elements present in the compound are:
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« Carbon (C): 12.011 amu[1][2][3]

« Hydrogen (H): 1.008 amu[4][5][6][7]

« lodine (1): 126.904 amu[8][9][10][11][12]

« Nitrogen (N): 14.007 amu[13][14][15][16][17]
« Oxygen (0): 15.999 amu[18][19][20][21]
The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of | atoms x Atomic weight of 1) + (Number of N atoms x Atomic weight of N) +
(Number of O atoms x Atomic weight of O)

= (8 x 12.011) + (7 x 1.008) + (1 x 126.904) + (2 x 14.007) + (1 x 15.999) = 96.088 + 7.056 +
126.904 + 28.014 + 15.999 = 274.061 g/mol

Data Presentation

The quantitative data for the molecular weight calculation is summarized in the table below for
clarity and ease of comparison.

Atomic Weight Total Weight
Element Symbol Count

(amu) (amu)
Carbon C 8 12.011 96.088
Hydrogen H 7 1.008 7.056
lodine | 1 126.904 126.904
Nitrogen N 2 14.007 28.014
Oxygen O 1 15.999 15.999
Total 274.061
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Logical Workflow for Molecular Weight
Determination

The process for determining the molecular weight of a chemical compound is a standard
procedure in chemistry. The logical flow of this process is visualized in the diagram below.

Workflow for Molecular Weight Calculation

Identify Chemical Compound
(5-iodo-1H-indazole-3-methanol)

'

Determine Molecular Formula
(CsH7IN20)

i

Identify Constituent Elements
(C,H, I, N, O)

'

Obtain Standard Atomic Weights

'

Calculate Molar Mass
(Sum of Atomic Weights)

Final Molecular Weight

(274.061 g/mol)
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Workflow for Molecular Weight Calculation
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Disclaimer: The information provided in this document is for educational and research purposes
only. While the data has been compiled from reputable sources, it is recommended to cross-
reference with other databases for critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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